Cas no 2228785-87-1 (2-(1-aminocyclopropyl)methyl-3-bromophenol)

• Product Name: 2-(1-aminocyclopropyl)methyl-3-bromophenol
• CAS No: 2228785-87-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6410458
• PubChem ID: 165677018
• Update Time: 2025-05-20

2-(1-aminocyclopropyl)methyl-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)methyl-3-bromophenol
• 2228785-87-1
• EN300-1916699
• 2-[(1-aminocyclopropyl)methyl]-3-bromophenol

• Inchi： 1S/C10H12BrNO/c11-8-2-1-3-9(13)7(8)6-10(12)4-5-10/h1-3,13H,4-6,12H2
• InChI Key： SDBUVKURRWWYNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC1(CC1)N)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclopropyl)methyl-3-bromophenol

Compound 2-(1-Aminocyclopropyl)methyl-3-bromophenol: A Comprehensive Overview

The compound 2-(1-aminocyclopropyl)methyl-3-bromophenol (CAS No. 2228785-87-1) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropane ring, an amino group, and a bromine atom. The combination of these functional groups makes it highly versatile and interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and bioavailability. In the case of 2-(1-aminocyclopropyl)methyl-3-bromophenol, this strain can be exploited to design drugs with improved pharmacokinetic properties. For instance, researchers have explored the use of this compound as a building block for creating bioactive molecules with enhanced stability and selectivity.

The presence of an amino group in the molecule adds another layer of functionality. Amino groups are known for their ability to participate in hydrogen bonding, which is crucial for many biological interactions. This makes 2-(1-aminocyclopropyl)methyl-3-bromophenol a valuable substrate for synthesizing compounds with potential therapeutic applications. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of this compound, further expanding its utility in drug development.

The bromine atom in the structure serves as an excellent leaving group, making the compound highly reactive in nucleophilic substitution reactions. This property has been leveraged in various organic transformations, including Suzuki-Miyaura couplings and other cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with high precision and efficiency.

From a synthetic perspective, 2-(1-aminocyclopropyl)methyl-3-bromophenol can be prepared through a variety of routes. One common approach involves the bromination of phenolic compounds followed by cyclopropanation using suitable reagents. The choice of synthesis method depends on the desired scale, purity, and cost-effectiveness. Recent studies have focused on developing environmentally friendly protocols for synthesizing this compound, aligning with the growing emphasis on green chemistry.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been used as a precursor for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The ability to modify the substituents on the phenol ring allows for fine-tuning of the compound's pharmacological properties.

Moreover, 2-(1-aminocyclopropyl)methyl-3-bromophenol has potential applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers have explored its use as a building block for constructing conjugated systems with tailored optical and electrical properties.

In conclusion, 2-(1-aminocyclopropyl)methyl-3-bromophenol (CAS No. 2228785-87-1) is a versatile compound with significant potential across multiple disciplines. Its complex structure and functional groups make it an attractive target for both academic research and industrial applications. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in the development of novel chemical entities.